9-DECENOIC ACID
9-DECENOIC ACID
Caproleic acid, also known as 9-decenoate or 9-decenoic acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Caproleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Caproleic acid has been primarily detected in urine. Within the cell, caproleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Caproleic acid is also a parent compound for other transformation products, including but not limited to, butyl dec-9-enoate, ethyl 9-decenoate, and 9-decenoyl-CoA. Caproleic acid is a fatty, fruity, and green tasting compound that can be found in alcoholic beverages, milk and milk products, and mollusks. This makes caproleic acid a potential biomarker for the consumption of these food products.
Dec-9-enoic acid is a decenoic acid having the double bond at position 9. It has a role as a metabolite. It is a conjugate acid of a dec-9-enoate.
Dec-9-enoic acid is a decenoic acid having the double bond at position 9. It has a role as a metabolite. It is a conjugate acid of a dec-9-enoate.
Brand Name:
Vulcanchem
CAS No.:
14436-32-9
VCID:
VC0081187
InChI:
InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2H,1,3-9H2,(H,11,12)
SMILES:
C=CCCCCCCCC(=O)O
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
9-DECENOIC ACID
CAS No.: 14436-32-9
Main Products
VCID: VC0081187
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
| CAS No. | 14436-32-9 |
|---|---|
| Product Name | 9-DECENOIC ACID |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | dec-9-enoic acid |
| Standard InChI | InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2H,1,3-9H2,(H,11,12) |
| Standard InChIKey | KHAVLLBUVKBTBG-UHFFFAOYSA-N |
| SMILES | C=CCCCCCCCC(=O)O |
| Canonical SMILES | C=CCCCCCCCC(=O)O |
| Density | 0.893-0.913 (20°) |
| Physical Description | Liquid colourless to pale yellow liquid with a very waxy, somewhat fruity and milky odou |
| Description | Caproleic acid, also known as 9-decenoate or 9-decenoic acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Caproleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Caproleic acid has been primarily detected in urine. Within the cell, caproleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Caproleic acid is also a parent compound for other transformation products, including but not limited to, butyl dec-9-enoate, ethyl 9-decenoate, and 9-decenoyl-CoA. Caproleic acid is a fatty, fruity, and green tasting compound that can be found in alcoholic beverages, milk and milk products, and mollusks. This makes caproleic acid a potential biomarker for the consumption of these food products. Dec-9-enoic acid is a decenoic acid having the double bond at position 9. It has a role as a metabolite. It is a conjugate acid of a dec-9-enoate. |
| Solubility | insoluble in water; soluble in alcohol |
| PubChem Compound | 61743 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume